Cas no 29743-09-7 (p-Butoxybenzylidene p-Butylaniline)

• Product Name: p-Butoxybenzylidene p-Butylaniline
• CAS No: 29743-09-7
• MF: C₂₁H₂₇NO
• MW: 309.445185899735
• MDL: MFCD00038337
• CID: 258710
• PubChem ID: 141499
• Update Time: 2025-05-19

p-Butoxybenzylidene p-Butylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-[(4-butoxyphenyl)methylene]-4-butyl-
• 1-(4-butoxyphenyl)-N-(4-butylphenyl)methanimine
• P-BUTOXYBENZYLIDENE P-BUTYLANILINE ---4O.4, SMECTIC AT ROOM TEMPERATURE---
• 4-butoxy-benzylidene-4'-butylaniline
• 4'-n-butyloxybenzylidene-4-n-butylaniline
• n-<4-n-butyloxybenzylidene>-4'-n-butylaniline
• N-4-butoxybenzylidene-4-butylaniline
• p-Butoxybenzylidene p-butylaniline
• P-BUTOXYBENZYLIDENEP-BUTYLANILINE
• N-(4-Butoxybenzylidene)-4-butylaniline
• MFCD00038337
• (E)-N-(4-butoxybenzylidene)-4-butylaniline
• N-[(E)-(4-Butoxyphenyl)methylidene]-4-butylaniline #
• AKOS025116672
• FT-0675960
• OAGDRAPRLSSSQT-OQKWZONESA-N
• AKOS028111063
• N-[(E)-(4-Butoxyphenyl)methylidene]-4-butylaniline
• SCHEMBL10628364
• 29743-09-7
• Benzenamine, N-[(4-butoxyphenyl)methylene]-4-butyl-
• p-Butoxybenzylidene p-Butylaniline

• MDL： MFCD00038337
• Inchi： 1S/C21H27NO/c1-3-5-7-18-8-12-20(13-9-18)22-17-19-10-14-21(15-11-19)23-16-6-4-2/h8-15,17H,3-7,16H2,1-2H3/b22-17+
• InChI Key： OAGDRAPRLSSSQT-OQKWZONESA-N
• SMILES： O(C1C=CC(/C=N/C2C=CC(=CC=2)CCCC)=CC=1)CCCC

Computed Properties

• Exact Mass: 309.20900
• Monoisotopic Mass: 309.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59000
• LogP: 5.95870

p-Butoxybenzylidene p-Butylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on p-Butoxybenzylidene p-Butylaniline

Comprehensive Guide to p-Butoxybenzylidene p-Butylaniline (CAS No. 29743-09-7): Properties, Applications, and Industry Insights

p-Butoxybenzylidene p-Butylaniline (CAS No. 29743-09-7) is a specialized organic compound widely recognized for its unique molecular structure and functional versatility. This compound belongs to the class of Schiff base derivatives, which are pivotal in materials science, liquid crystal technology, and advanced organic synthesis. Its systematic name, 4-butoxy-N-(4-butoxybenzylidene)aniline, reflects its dual alkoxy-substituted aromatic rings, contributing to its distinct physicochemical properties.

In recent years, the demand for liquid crystal materials and photoresponsive compounds has surged, driven by innovations in display technologies and smart materials. p-Butoxybenzylidene p-Butylaniline has garnered attention as a potential candidate for electro-optical devices due to its mesogenic behavior and thermal stability. Researchers are actively exploring its role in next-generation LCDs and organic electronics, aligning with the global push for energy-efficient solutions.

The synthesis of CAS No. 29743-09-7 involves a condensation reaction between 4-butoxybenzaldehyde and 4-butylaniline, yielding a high-purity product with applications in nonlinear optics and molecular switches. Its crystalline phase transitions and thermotropic properties make it a subject of interest for phase-change materials, a trending topic in sustainable energy storage systems.

From an industrial perspective, p-Butoxybenzylidene p-Butylaniline is often discussed alongside low-molecular-weight organic semiconductors and self-assembling monolayers. FAQs in academic forums frequently address its solubility in organic solvents (e.g., toluene, DMF) and its compatibility with polymer matrices, critical for hybrid material design. Environmental considerations also highlight its biodegradability profile, a key concern in green chemistry initiatives.

Emerging studies link this compound to advanced photonics, particularly in light modulation and sensor applications. Its birefringence and dielectric anisotropy properties are frequently compared to commercial nematic liquid crystals, sparking debates on cost-performance trade-offs. As industries prioritize miniaturization and flexible electronics, CAS No. 29743-09-7 remains a benchmark for performance evaluation.

Regulatory compliance and handling guidelines for p-Butoxybenzylidene p-Butylaniline emphasize standard laboratory protocols, avoiding risks associated with volatile compounds. Its stability under UV exposure and thermal degradation thresholds are well-documented, addressing common queries from formulation scientists. The compound’s structure-activity relationship continues to inspire research in supramolecular chemistry, particularly for host-guest systems.

In conclusion, p-Butoxybenzylidene p-Butylaniline (CAS No. 29743-09-7) exemplifies the intersection of traditional organic chemistry and cutting-edge material science. With ongoing advancements in nanotechnology and optoelectronics, this compound is poised to play a transformative role in future technological breakthroughs.